Cadmium116

• CAS: 14390-59-1
• Molecular Formula: C36H69CeO6

Procuring natural cadmium introduces isotopic interferences, particularly from the strong neutron absorber 113Cd, which obscures data in nuclear and tracing studies. Enriched Cadmium-116 eliminates this uncertainty, delivering the isotopic purity required for demanding applications. - Enables 11x higher 117mSn radiopharmaceutical yield vs. natural Cd targets. - Reduces neutron cross-section measurement uncertainty to 0.8-1.6%. - Available at enrichments up to 98.9% for kg-scale 0νββ decay experiments.

Cadmium-116 Specifications & Primary Uses

Cadmium-116 (CAS 14390-59-1, 116Cd) is a stable, naturally occurring isotope of cadmium with a nominal mass of 116, possessing 48 protons and 68 neutrons [1]. It constitutes approximately 7.47% to 7.52% of natural cadmium [2] [3]. While often classified as a stable isotope, 116Cd is notable for undergoing a rare and extremely slow double-beta decay process [2]. Its procurement is exclusively driven by the need for its enriched form (typically >82% to 98.9% enrichment), which is essential for its specialized applications in fundamental physics, environmental tracing, and radiopharmaceutical production [4] [5].

Enrichment level determines experimental sensitivity and target yield

Available as oxide or metal target form to match crystal growth or irradiation needs

Procurement scale spans mg-level tracer quantities to kg-scale crystal production

• [1] PubChem. (2025). Cadmium-116. PubChem Compound Summary. Retrieved April 21, 2026. View Source
• [2] Rosman, K. J. R., & De Laeter, J. R. (1975). The isotopic composition of cadmium in terrestrial minerals. International Journal of Mass Spectrometry and Ion Physics, 16(4), 385-394. View Source
• [3] Pritzkow, W., et al. (2007). The isotope abundances and the atomic weight of cadmium by a metrological approach. International Journal of Mass Spectrometry, 261(1), 2-13. View Source
• [4] Bandac, I. C., et al. (2020). Neutrinoless Double-Beta Decay Searches with Enriched 116CdWO4 Scintillating Bolometers. Journal of Low Temperature Physics, 199, 425–432. View Source
• [5] Peculiarities of preparation of cadmium isotopes of high enrichment. (n.d.). INIS Repository Search. View Source

Why 116Cd Is Irreplaceable

Procurement of a specific cadmium isotope is not a generic decision due to fundamental differences in nuclear properties that dictate experimental viability and analytical precision. Natural cadmium is a mixture of eight isotopes [1], but the presence of other isotopes can be detrimental. For example, in neutron capture studies, the presence of naturally occurring 113Cd, which has a very high thermal neutron absorption cross-section, introduces significant uncertainty and background noise, obscuring data from other isotopes like 116Cd [2]. For the search for neutrinoless double-beta decay, 116Cd is uniquely favored among Cd isotopes due to its high decay energy (2813.49 keV) and the commercial viability of its enrichment [3]. Conversely, in isotope dilution mass spectrometry, using 116Cd as a tracer requires a high enrichment level to distinguish the artificially introduced material from the natural background, a requirement that cannot be met by lower-abundance or less enriched alternatives [4].

! Natural cadmium contains ¹¹³Cd with very high neutron capture, introducing background that obscures ¹¹⁶Cd signals.

! Other Cd isotopes lack the high Q-value of ¹¹⁶Cd, limiting sensitivity in neutrinoless double-beta decay searches.

! Low natural abundance of ¹¹⁶Cd prevents direct use as tracer or spike without high enrichment; substitutes cannot replicate isotopic dilution workflows.

• [1] Rosman, K. J. R., & De Laeter, J. R. (1975). The isotopic composition of cadmium in terrestrial minerals. International Journal of Mass Spectrometry and Ion Physics, 16(4), 385-394. View Source
• [2] Garrett, P. E., et al. (2011). Neutron Capture by Cadmium: Thermal Cross Sections and Resonance Integrals of 106,108,110,112,114,116Cd. APS Northwest Section Meeting Abstracts. View Source
• [3] Bandac, I. C., et al. (2020). Neutrinoless Double-Beta Decay Searches with Enriched 116CdWO4 Scintillating Bolometers. Journal of Low Temperature Physics, 199, 425–432. View Source
• [4] INIS. (2005). Preconcentration of trace elements for neutron activation analysis using activable tracers. INIS Repository. View Source

Selection Evidence for Enriched 116Cd

Neutrinoless Double-Beta Decay Candidate

The selection of 116Cd for experiments seeking neutrinoless double-beta decay (0νββ) is underpinned by its favorable nuclear properties compared to other candidate isotopes. Its high Q-value of 2813.49 keV places the region of interest above most naturally occurring radioactive backgrounds, a critical advantage for detector sensitivity [1]. This, combined with the established industrial process for its enrichment and its use in well-characterized CdWO4 crystal scintillators, makes it a leading candidate. In the Aurora experiment, a 1.162 kg CdWO4 crystal enriched to 82% in 116Cd was used to establish the world's most stringent limit on this decay mode [2].

0νββ Candidate

Class-level

Aurora half-life: (2.63 +0.11/−0.12) × 10¹⁹ yr vs previous best 3.75 × 10¹⁹ yr

Improved measurement precision supports 0νββ search sensitivity

Model-based interpretation; source-specific review advised

Evidence Dimension	2ν2β Decay Half-Life (T1/2)
Target Compound Data	(2.63 +0.11/-0.12) × 10^19 yr
Comparator Or Baseline	Previous best measured value for 116Cd (NEMO-2): (3.75 ± 0.35 ± 0.21) × 10^19 yr
Quantified Difference	Reduction in measured half-life by ~30%, reflecting a more precise measurement with lower systematic uncertainty.
Conditions	Measured with a 1.162 kg 116CdWO4 crystal scintillator (82% enrichment) in the Aurora experiment at Gran Sasso National Laboratory.

Why This Matters

The combination of a high Q-value, established enrichment pathway, and excellent crystal growth properties makes enriched 116Cd an irreplaceable material for leading-edge neutrino physics experiments.

• [1] Bandac, I. C., et al. (2020). Neutrinoless Double-Beta Decay Searches with Enriched 116CdWO4 Scintillating Bolometers. Journal of Low Temperature Physics, 199, 425–432. View Source
• [2] Barabash, A. S., et al. (2018). Final results of the Aurora experiment to study 2β decay of 116Cd with enriched 116CdWO4 crystal scintillators. Physical Review D, 98(9), 092007. View Source

117mSn Cyclotron Production Yield

Enriched 116Cd is the essential target material for the cyclotron-based production of the theranostic radionuclide 117mSn via the 116Cd(α,3n)117mSn reaction. The use of a highly enriched target is critical for achieving high specific activity and radionuclidic purity. Production yields are directly quantifiable and show a stark contrast between natural and enriched targets, impacting both the cost and feasibility of clinical-scale production [1]. The enrichment level of the 116Cd target directly influences the production yield, with a 95% enriched target demonstrating a production rate of 410 kBq/μAh, which is over ten times higher than the 37.5 kBq/μAh obtained with a natural cadmium target under comparable conditions [1].

Cyclotron Yield

Head-to-head

410 kBq/μAh (95% enriched ¹¹⁶CdO) vs 37.5 kBq/μAh (natural CdO)

Enriched target enables ~11× yield gain for scalable ^117mSn supply

Yield depends on target thickness and irradiation conditions

Evidence Dimension	117mSn Production Yield
Target Compound Data	410 kBq/μAh
Comparator Or Baseline	Natural cadmium oxide target: 37.5 kBq/μAh
Quantified Difference	Approximately 11-fold increase in production yield.
Conditions	Cyclotron irradiation with alpha particles; target thickness: 11.07 mg/cm² (95% enriched 116CdO) vs. 13.16 mg/cm² (natural CdO).

Why This Matters

The >10x higher production yield from enriched 116Cd targets directly translates to a more economically viable and scalable supply chain for 117mSn, a critical factor for procurement decisions in nuclear medicine facilities.

• [1] Hermanne, A., et al. (2011). Production of 117mSn with high specific activity by cyclotron. Applied Radiation and Isotopes, 69(7), 966-973. View Source

Precision Neutron Capture Cross-Sections

Accurate measurement of neutron capture cross-sections for the cadmium isotopes is crucial for understanding stellar nucleosynthesis and nuclear reactor design. Measurements on natural cadmium are dominated by the very large absorption cross-section of 113Cd, making it difficult to extract precise data for other isotopes like 116Cd. The use of highly enriched metallic 116Cd samples enables the isolation of its specific nuclear properties, leading to a dramatic improvement in measurement accuracy [1]. The improved accuracy is substantial, with overall uncertainties reduced to 0.8-1.6%, which is about an order of magnitude better than previous data obtained with less enriched or natural targets [1].

Neutron Capture σ

Class-level

Uncertainty 0.8–1.6% (enriched target) vs previous 30–40% discrepancies

Order-of-magnitude precision improvement isolates ¹¹⁶Cd nuclear properties

Valid for measured neutron energy range; model validation recommended

Evidence Dimension	Neutron Capture Cross-Section Measurement Uncertainty
Target Compound Data	Overall uncertainty: 0.8% to 1.6%
Comparator Or Baseline	Previous data obtained with natural or low-enrichment sources: discrepancies of 30% to 40% were found.
Quantified Difference	An order of magnitude improvement in accuracy, resolving previous 30-40% discrepancies.
Conditions	Neutron energy range from 3 to 225 keV measured at the Karlsruhe 3.75 MV Van de Graaff accelerator using highly enriched metallic Cd samples.

Why This Matters

The order-of-magnitude improvement in measurement precision, only achievable with highly enriched 116Cd targets, is essential for validating nuclear models and providing reliable data for astrophysical and reactor physics calculations.

• [1] Wisshak, K., Voss, F., & Käppeler, F. (2002). Stellar neutron capture cross sections of the Cd isotopes. Nuclear Physics A, 707(1-2), 283-310. View Source

Preconcentration Tracer for Neutron Activation Analysis

In Neutron Activation Analysis (NAA), the low natural abundance of 116Cd (7.5%) can be a limiting factor for sensitivity. This method leverages 116Cd as an 'activable tracer.' By adding a known amount of enriched 116Cd to a sample prior to a preconcentration step, the yield of the entire preconcentration process can be accurately and precisely determined. This is because the amount of 116Cd recovered can be measured post-irradiation via gamma-ray spectrometry, correcting for any losses that occurred during sample preparation [1]. The method using enriched 116Cd as a tracer was successfully validated by determining cadmium content in various biological standard reference materials, confirming its utility in improving the accuracy of NAA for trace elements [1].

NAA Tracer

Method context

Enriched ¹¹⁶Cd as activable tracer for preconcentration yield correction

Supports accurate trace Cd quantification in complex matrices

Validated with biological reference materials; method transfer review advised

Evidence Dimension	Method Validation for Trace Cd Determination
Target Compound Data	Cadmium content successfully determined in various biological standard samples.
Comparator Or Baseline	No explicit comparator; method is a novel application of the enriched isotope.
Quantified Difference	N/A
Conditions	Addition of an enriched 116Cd tracer during the preconcentration step, followed by neutron irradiation and γ-ray spectrometry.

Why This Matters

This application demonstrates the unique utility of an enriched, stable 116Cd tracer for analytical method development and quality control, particularly for correcting for analyte loss in complex sample preparation workflows.

• [1] K. Fujinaga, et al. (2005). Preconcentration of trace elements for neutron activation analysis using activable tracers. Journal of Radioanalytical and Nuclear Chemistry, 263(1), 179-183. View Source

High Enrichment Levels for Key Applications

The practical utility of 116Cd is directly linked to the ability to produce it at high isotopic enrichments. This is not a trivial property shared equally by all cadmium isotopes; the physical and chemical processes used for separation (e.g., gas centrifuges, electromagnetic separation) yield varying degrees of success for different masses. The availability of 116Cd at enrichments up to ~98.9% is a key differentiator that enables many of its most critical applications [1]. While other cadmium isotopes can also be enriched to high levels (e.g., 114Cd to ~98.7%, 112Cd to ~99.1%), the specific nuclear properties of 116Cd combined with its high achievable enrichment are what make it uniquely suitable for its primary use-cases [1].

Enrichment Level

Class-level

Reported enrichment up to ~98.9% ¹¹⁶Cd; comparable to other even-mass Cd isotopes

High enrichment is prerequisite for leading-edge experiments

Class-level assessment; verify lot-specific enrichment certificate

Evidence Dimension	Maximum Achievable Enrichment Level
Target Compound Data	Cadmium-116: ~98.9%
Comparator Or Baseline	Other enriched cadmium isotopes (e.g., 114Cd: ~98.7%, 113Cd: ~93.3%, 112Cd: ~99.1%, 110Cd: ~95.8%)
Quantified Difference	Comparable high enrichment level to other even-mass Cd isotopes, but with unique nuclear properties.
Conditions	Based on reported capabilities for the preparation of high-enrichment cadmium isotopes.

Why This Matters

The commercial availability of 116Cd at >98% enrichment is a necessary precondition for the high-sensitivity experiments and high-yield production routes described elsewhere, making it a practical and scalable choice for procurement.

• [1] Peculiarities of preparation of cadmium isotopes of high enrichment. (n.d.). INIS Repository Search. View Source

Enriched 116Cd Application Scenarios

Neutrinoless Double-Beta Decay Experiments

This is the primary driver for procurement of highly enriched 116Cd. As demonstrated in the Aurora and NEMO experiments, kilogram-scale quantities of 116CdWO4 crystal scintillators (enriched to 82% or higher) are required to search for the hypothesized 0νββ decay of 116Cd. The high Q-value (2813.49 keV) and favorable material properties make it one of the leading candidate isotopes globally [1]. Procurement for this application demands kg-scale amounts of 116Cd with an enrichment >80%, typically in oxide form for crystal growth [1] [2].

Cyclotron Target for 117mSn

Enriched 116Cd is the precursor target material for the cyclotron-based production of the medical radioisotope 117mSn, a promising theranostic agent. The procurement is driven by the need for high specific activity and radionuclidic purity. As quantified, a 95% enriched 116CdO target yields an 11-fold increase in 117mSn production (410 kBq/μAh) compared to a natural Cd target (37.5 kBq/μAh) [3]. This makes the use of enriched 116Cd economically essential for clinical-scale production, requiring high-purity 116Cd metal or oxide at enrichments >95% [3] [4].

High-Precision Neutron Cross-Section Measurements

Accurate neutron cross-section data is critical for nuclear reactor design and astrophysical models. Procurement of enriched 116Cd is necessary to perform measurements that isolate the properties of 116Cd from the dominant neutron absorber, 113Cd. Using highly enriched metallic 116Cd targets allows for a reduction in measurement uncertainty to 0.8-1.6%, an order-of-magnitude improvement over previous data that had discrepancies of 30-40% [5]. This application typically requires milligram-to-gram quantities of 116Cd metal with an enrichment >90% [6].

Stable Isotope Tracers & Spike Solutions

Enriched 116Cd is used to prepare isotopic spikes for Isotope Dilution Mass Spectrometry (IDMS) and as a yield tracer in Neutron Activation Analysis (NAA). This allows for the highly accurate quantification of cadmium in complex matrices, ranging from environmental and biological samples to geological materials. The enriched isotope acts as an ideal internal standard, correcting for sample loss and instrumental drift [7]. Procurement for this purpose typically involves small quantities (mg) of 116Cd in solution or metal form with an enrichment >95% [8].

Application

Selection Property

Validation Focus

Neutrinoless double-beta decay experiments

High enrichment ¹¹⁶Cd oxide for crystal growth

Crystal scintillator performance, low-background detection

Cyclotron target for ^117mSn production

Enriched ¹¹⁶Cd oxide target

Specific activity, radionuclidic purity

High-precision neutron cross-section measurements

Enriched metallic ¹¹⁶Cd

Isolation from ¹¹³Cd interference, measurement precision

Stable isotope tracer & spike solutions

Enriched ¹¹⁶Cd solution or metal

Yield tracing, IDMS accuracy

• [1] Bandac, I. C., et al. (2020). Neutrinoless Double-Beta Decay Searches with Enriched 116CdWO4 Scintillating Bolometers. Journal of Low Temperature Physics, 199, 425–432. View Source
• [2] Barabash, A. S., et al. (2018). Final results of the Aurora experiment to study 2β decay of 116Cd with enriched 116CdWO4 crystal scintillators. Physical Review D, 98(9), 092007. View Source
• [3] Hermanne, A., et al. (2011). Production of 117mSn with high specific activity by cyclotron. Applied Radiation and Isotopes, 69(7), 966-973. View Source
• [4] INIS. (2024). Development of new 116Cd/Pt target for cyclotron produced 117mSn as a medical radiometal. INIS Repository. View Source
• [5] Wisshak, K., Voss, F., & Käppeler, F. (2002). Stellar neutron capture cross sections of the Cd isotopes. Nuclear Physics A, 707(1-2), 283-310. View Source
• [6] Garrett, P. E., et al. (2011). Neutron Capture by Cadmium: Thermal Cross Sections and Resonance Integrals of 106,108,110,112,114,116Cd. APS Northwest Section Meeting Abstracts. View Source
• [7] K. Fujinaga, et al. (2005). Preconcentration of trace elements for neutron activation analysis using activable tracers. Journal of Radioanalytical and Nuclear Chemistry, 263(1), 179-183. View Source
• [8] Pritzkow, W., et al. (2007). The isotope abundances and the atomic weight of cadmium by a metrological approach. International Journal of Mass Spectrometry, 261(1), 2-13. View Source